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Compound of Interest

Compound Name: Methyl 2,3-dibromobutanoate

CAS No.: 5469-24-9

Cat. No.: B3053605

Get Quote

Executive Technical Summary
Methyl 2,3-dibromobutanoate (CAS: 5469-24-9) is a halogenated aliphatic ester primarily

utilized as a synthetic intermediate in the construction of complex pharmaceutical scaffolds and

functionalized alkenes.[1] Structurally, it possesses two vicinal bromine atoms at the

and

positions relative to the ester carbonyl. This vicinal dihalide motif makes it a potent electrophile
and a precursor for elimination reactions yielding

-bromoacrylates or alkynes.

Critical Hazard Alert: As an

-halo ester derivative, this compound exhibits properties consistent with lachrymators and
corrosives. It must be handled with the assumption that it can cause severe skin burns, eye
damage, and respiratory distress, even if specific toxicological data is sparse in public
registries.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
The physicochemical data below consolidates experimental values and high-confidence

predicted models for the racemate derived from standard crotonate bromination.

Parameter Technical Specification

IUPAC Name Methyl 2,3-dibromobutanoate

Common Synonyms
Methyl 2,3-dibromobutyrate; 2,3-Dibromobutyric

acid methyl ester

CAS Number 5469-24-9

Molecular Formula

Molecular Weight 259.92 g/mol

Physical State Liquid (Colorless to pale yellow)

Boiling Point ~85–90 °C at 10 mmHg (Predicted/Analogous)

Density g/mL (20 °C)

Solubility
Soluble in MeOH, DCM, THF, EtOAc;

Immiscible with water (hydrolyzes slowly)

Stereochemistry

Typically supplied as a racemate (mixture of

erythro enantiomers) if synthesized from trans-

methyl crotonate.[1][2][3]

Hazard Identification & Toxicology (GHS Standards)
This compound is an alkylating agent and a corrosive. The presence of the

-bromine increases the electrophilicity of the carbonyl carbon and the

-carbon, making it reactive toward biological nucleophiles (DNA, proteins).

GHS Classification (29 CFR 1910.1200)[11]
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Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).[4]

Serious Eye Damage: Category 1 (Irreversible damage).

Acute Toxicity (Oral/Inhalation): Category 4 (Harmful).[2][5]

STOT-SE: Category 3 (Respiratory Irritation).[4]

Mechanism of Toxicity
The toxicity profile is driven by two mechanisms:

Direct Alkylation: The

-carbon is susceptible to nucleophilic attack, leading to protein alkylation and tissue necrosis.

Hydrolysis: Upon contact with mucosal moisture, the ester hydrolyzes to release 2,3-

dibromobutanoic acid and methanol, while the bromide leaves as hydrobromic acid (HBr),

causing chemical burns.

Emergency Response Logic
The following diagram outlines the immediate decision-making logic for exposure incidents.

This protocol prioritizes neutralization of the acid byproduct and rapid decontamination.
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EXPOSURE INCIDENT

Identify Exposure Route

SKIN CONTACT
(Potential Vesicant)

EYE CONTACT
(Lachrymator/Corrosive)

INHALATION
(Respiratory Edema)

1. Drench with H2O (15 min)
2. Apply PEG 400 or Calcium Gluconate

3. Remove Contaminated Clothing

1. Irrigate with H2O/Saline (15-30 min)
2. Check pH of cul-de-sac

3. Do NOT neutralize chemically

1. Move to Fresh Air
2. Administer O2 if dyspneic

3. Monitor for delayed pulmonary edema

TRANSFER TO ER
Provide SDS & Note 'Alkylating Agent'

Click to download full resolution via product page

Figure 1: Emergency response decision tree emphasizing rapid decontamination and specific

treatments for alkylating/corrosive agents.

Safe Handling & Storage Protocols
Engineering Controls

Enclosure: All transfers must occur within a certified chemical fume hood.

Atmosphere: Store and handle under an inert atmosphere (Argon or Nitrogen) to prevent

moisture-induced hydrolysis and liberation of HBr.

Personal Protective Equipment (PPE) Matrix

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3053605/docs?utm_src=pdf-body-img#technical-safety-operational-guide-methyl-2-3-dibromobutanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053605?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zone Required PPE Rationale

Ocular
Chemical Goggles + Face

Shield

Prevents splash entry; vapors

are lachrymatory.

Dermal
Double Nitrile (0.11 mm) or

Laminate Film (Silver Shield)

Standard nitrile may degrade;

double gloving provides

breakthrough indication time.

Respiratory
Full-face respirator with ABEK

(Organic/Acid Gas) cartridges

Required if working outside a

hood (e.g., spill cleanup).

Storage Conditions
Temperature: Refrigerate (

).

Incompatibility: Segregate from strong bases (triggers elimination), oxidizing agents, and

reducing agents.

Light: Store in amber glass; brominated compounds can undergo photolytic debromination.

Synthetic Utility & Application Context
For drug development professionals, Methyl 2,3-dibromobutanoate is not just a reagent but a

strategic intermediate. Its primary utility lies in its ability to undergo dehydrobromination.

Primary Reaction Workflow: Synthesis of Methyl 2-
Bromo-2-butenoate
A common application is the synthesis of

-bromo-unsaturated esters, which are Michael acceptors used in heterocycle synthesis (e.g.,
coumarins, thiazoles).

Protocol Insight:

Precursor: Methyl Crotonate (trans-2-butenoate).
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Bromination: Addition of

in DCM or

yields Methyl 2,3-dibromobutanoate (racemic).

Elimination: Treatment with a base (e.g., DBU,

) eliminates HBr.

Regioselectivity: Elimination typically occurs at the

-position to conjugate with the ester, yielding Methyl 2-bromo-2-butenoate.

Methyl Crotonate
(Precursor)

+ Br2 / DCM
(Electrophilic Addition)

Methyl 2,3-dibromobutanoate
(Target Compound)

Bromination Methyl 2-bromo-2-butenoate
(Functionalized Michael Acceptor)

- HBr

+ Base (DBU/Et3N)
(Elimination)

Click to download full resolution via product page

Figure 2: Synthetic pathway illustrating the generation and subsequent utility of Methyl 2,3-
dibromobutanoate in organic synthesis.

Stereochemical Considerations
Starting Material: Using trans-2-butenoate yields the erythro (racemic) dibromide.

Starting Material: Using cis-2-butenoate yields the threo (racemic) dibromide.

Impact: The stereochemistry of the dibromide dictates the geometry (

or

) of the elimination product via anti-periplanar elimination mechanisms.

Waste Management & Disposal
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Do not dispose of down the drain. This compound is toxic to aquatic life with long-lasting effects

(H411).

Quenching: Small amounts can be hydrolyzed cautiously in a basic aqueous solution

(NaOH) to form the water-soluble carboxylate, followed by neutralization. Warning:

Exothermic.

Disposal: Collect as halogenated organic waste.

Spill Cleanup: Absorb with vermiculite or sand. Do not use combustible materials (sawdust).

Decontaminate surface with a dilute sodium thiosulfate solution to neutralize any free

bromine if decomposition has occurred.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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